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Compound of Interest

Compound Name: Isophthalic-2,4,5,6-D4 acid

Cat. No.: B15129391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isophthalic-2,4,5,6-D4 acid, a
deuterated analog of isophthalic acid. This document details its physicochemical properties,
outlines experimental protocols for its synthesis and analysis, and presents this information in a
clear, structured format for easy reference by professionals in research and drug development.

Core Concepts

Isotopically labeled compounds, such as Isophthalic-2,4,5,6-D4 acid, are invaluable tools in
pharmaceutical research. The substitution of hydrogen with its heavier isotope, deuterium, can
subtly alter the physicochemical properties of a molecule. This alteration can influence
metabolic pathways, reaction kinetics, and spectroscopic signatures, making deuterated
compounds essential for a variety of applications, including:

o Metabolic Studies: Tracing the metabolic fate of drug candidates.
e Mechanistic Investigations: Elucidating reaction mechanisms.

e Quantitative Analysis: Serving as internal standards in mass spectrometry-based assays for
improved accuracy and precision.

Isophthalic acid and its derivatives are used in the synthesis of various polymers and specialty
chemicals. The deuterated form, Isophthalic-2,4,5,6-D4 acid, provides a stable, non-
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radioactive label for tracking this important chemical moiety in complex systems.

Physicochemical Properties

A summary of the key quantitative data for Isophthalic-2,4,5,6-D4 acid is presented in the
table below for easy comparison.

Property Value Reference
Molecular Weight 170.16 g/mol [1]
Chemical Formula CsH2D40a4 [1]
CAS Number 148472-48-4 [1]
Appearance White to off-white solid [1]
Unlabeled CAS Number 121-91-5 (Isophthalic acid) [1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Isophthalic-2,4,5,6-D4 acid are
provided below. These protocols are based on established methods for the deuteration of
aromatic compounds and the analysis of isophthalic acid.

Synthesis of Isophthalic-2,4,5,6-D4 Acid via Catalytic H-
D Exchange

This protocol describes a general method for the deuteration of the aromatic ring of isophthalic
acid using a heterogeneous catalyst.

Materials:
 |sophthalic acid
o Deuterium oxide (D20, 99.8 atom % D)

e Platinum on carbon (Pt/C, 10 wt. %)
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Palladium on carbon (Pd/C, 10 wt. %)
Nitrogen or Argon gas (inert atmosphere)
Ethyl acetate

Anhydrous magnesium sulfate (MgSQOa)

High-pressure reactor or sealed heavy-walled glass tube

Procedure:

Catalyst Preparation: In a high-pressure reactor, add a mixture of 10% Pt/C and 10% Pd/C
catalysts. The synergistic effect of a mixed catalyst system can lead to higher deuterium
incorporation.

Reaction Setup: To the reactor containing the catalysts, add isophthalic acid and deuterium
oxide (D20) as the deuterium source.

Inert Atmosphere: Purge the reactor with an inert gas (nitrogen or argon) to remove any air.

Reaction Conditions: Seal the reactor and heat it to a temperature between 150-180°C. The
reaction is typically stirred for 24-48 hours to ensure maximum deuterium exchange. The
progress of the reaction can be monitored by taking small aliquots and analyzing them by *H
NMR to observe the disappearance of the aromatic proton signals.[2][3][4]

Work-up: After the reaction is complete, cool the reactor to room temperature.

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with
ethyl acetate.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
evaporate the solvent under reduced pressure to obtain the crude Isophthalic-2,4,5,6-D4
acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield the final, high-purity product.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4310004/
https://www.researchgate.net/publication/243866466_Aromatic_HD_Exchange_Reaction_Catalyzed_by_Groups_5_and_6_Metal_Chlorides
https://www.researchgate.net/publication/239266859_Efficient_and_Selective_PtC-Catalyzed_H-D_Exchange_Reaction_of_Aromatic_Rings
https://www.benchchem.com/product/b15129391?utm_src=pdf-body
https://www.benchchem.com/product/b15129391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization

1

. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for assessing the purity of Isophthalic-2,4,5,6-D4 acid and

separating it from its non-deuterated counterpart and other impurities.

N

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of methanol and water (acidified with a small amount of formic or
acetic acid to suppress ionization) is a common mobile phase.

Detection: UV detection at a wavelength of 280 nm is suitable for aromatic dicarboxylic
acids.

Quantification: Purity is determined by comparing the peak area of the deuterated compound
to the total peak area of all components in the chromatogram.

. Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and the degree of

deuterium incorporation.

lonization Technique: Electrospray ionization (ESI) in negative ion mode is effective for
dicarboxylic acids.

Analysis: The mass spectrum will show a peak corresponding to the molecular ion [M-H]~ at
m/z 169.06 for the fully deuterated species (CsHD4Oa4~), confirming the incorporation of four
deuterium atoms. The absence of a significant peak at m/z 165.03 (for unlabeled isophthalic
acid) indicates high isotopic purity.

. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and confirming the positions of

deuterium substitution.

'H NMR: The *H NMR spectrum of successfully synthesized Isophthalic-2,4,5,6-D4 acid will
show a significant reduction or complete absence of signals in the aromatic region compared

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15129391?utm_src=pdf-body
https://www.benchchem.com/product/b15129391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

to the spectrum of unlabeled isophthalic acid. The only remaining proton signals would be
from the two carboxylic acid groups.

e 2H NMR: A 2H NMR spectrum will show signals corresponding to the deuterium atoms on the
aromatic ring, confirming their presence and location.

e 13C NMR: The 3C NMR spectrum can also be used to confirm the structure. The carbon
atoms attached to deuterium will show a characteristic triplet splitting pattern due to C-D
coupling.

Logical Workflow and Relationships

The following diagram illustrates the logical workflow from the synthesis of Isophthalic-2,4,5,6-
D4 acid to its final characterization and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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